Cas no 2227955-23-7 (tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227955-23-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5897048
• PubChem ID: 165974450
• Update Time: 2025-10-28

tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-[(3S)-3-hydroxybutyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2227955-23-7
• EN300-1884406

• Inchi： 1S/C14H25NO3/c1-9(16)5-6-11-10-7-12(11)15(8-10)13(17)18-14(2,3)4/h9-12,16H,5-8H2,1-4H3/t9-,10-,11?,12-/m0/s1
• InChI Key： JVOMPTYNJGTILL-NTUYEHIUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC[C@H](C)O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate

Research Brief on tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2227955-23-7)

The compound tert-butyl (1S,4R)-5-(3S)-3-hydroxybutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2227955-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic scaffold, characterized by its unique azabicyclo[2.1.1]hexane core, serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the realm of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have highlighted the synthetic utility of this compound in the construction of constrained peptidomimetics and small-molecule modulators targeting G protein-coupled receptors (GPCRs). The stereochemistry at the (1S,4R) and (3S) positions is critical for its biological activity, as demonstrated in structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of novel sigma-1 receptor ligands, which show promise in neuropathic pain management.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers advantages in multi-step syntheses, allowing for selective deprotection under mild acidic conditions. Researchers at Pfizer recently disclosed a scalable route to this compound via a [2+2] cycloaddition strategy, achieving >99% enantiomeric excess (ee) and yields exceeding 80% (Organic Process Research & Development, 2023). This advancement addresses previous challenges in accessing this scaffold with high stereocontrol.

In terms of biological evaluation, the 3-hydroxybutyl side chain has been shown to participate in crucial hydrogen-bonding interactions with target proteins. Molecular docking studies with carbonic anhydrase isoforms (particularly CA IX and XII) reveal favorable binding modes, suggesting potential applications in cancer therapeutics (Bioorganic Chemistry, 2024). The compound's balanced lipophilicity (clogP ~2.1) and polar surface area (~75 Ų) make it particularly interesting for blood-brain barrier penetration.

Ongoing research is exploring derivatives of this scaffold as allosteric modulators of ion channels and as building blocks for PROTAC (proteolysis targeting chimera) development. A recent patent application (WO202318765A1) describes its incorporation into bifunctional molecules targeting neurodegenerative diseases. The CAS registry number 2227955-23-7 has emerged as an important identifier in these pharmaceutical developments, appearing in over 15 recent publications and patents since 2022.

Future directions for this compound class include optimization of metabolic stability (addressing potential oxidation at the benzylic position) and expansion into peptide hybrid therapeutics. The unique spatial arrangement of the azabicyclo[2.1.1]hexane system continues to provide valuable three-dimensional diversity in medicinal chemistry programs, particularly for targets requiring rigid, conformationally constrained ligands.